Cas no 2006277-68-3 (Methyl5-[4-(Ethoxycarbonyl)phenyl]isoxazole-3-carboxylate)

• Product Name: Methyl5-[4-(Ethoxycarbonyl)phenyl]isoxazole-3-carboxylate
• CAS No: 2006277-68-3
• MF: C₁₄H₁₃NO₅
• MW: 275.256724119186
• MDL: MFCD27935378
• CID: 4634073
• Update Time: 2025-07-18

Methyl5-[4-(Ethoxycarbonyl)phenyl]isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-[4-(Ethoxycarbonyl)phenyl]isoxazole-3-carboxylate
• 3-Isoxazolecarboxylic acid, 5-[4-(ethoxycarbonyl)phenyl]-, methyl ester
• Methyl5-[4-(Ethoxycarbonyl)phenyl]isoxazole-3-carboxylate

• MDL： MFCD27935378
• Inchi： 1S/C14H13NO5/c1-3-19-13(16)10-6-4-9(5-7-10)12-8-11(15-20-12)14(17)18-2/h4-8H,3H2,1-2H3
• InChI Key： RYGXJVLPSHCCCN-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C(OCC)=O)C=C2)=CC(C(OC)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl5-[4-(Ethoxycarbonyl)phenyl]isoxazole-3-carboxylate

Methyl 5-[4-(Ethoxycarbonyl)phenyl]isoxazole-3-carboxylate (CAS No. 2006277-68-3): A Comprehensive Overview

Methyl 5-[4-(Ethoxycarbonyl)phenyl]isoxazole-3-carboxylate (CAS No. 2006277-68-3) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique isoxazole core and ester functionalities, exhibits a range of interesting properties that make it a valuable building block for various applications.

The molecular structure of Methyl 5-[4-(Ethoxycarbonyl)phenyl]isoxazole-3-carboxylate consists of an isoxazole ring, which is a five-membered heterocyclic compound containing one oxygen and one nitrogen atom. The presence of the ester groups at specific positions on the phenyl ring and the isoxazole ring imparts unique chemical reactivity and physical properties to the molecule. These features make it an attractive candidate for the synthesis of more complex molecules, including pharmaceuticals and functional materials.

Recent studies have highlighted the potential of Methyl 5-[4-(Ethoxycarbonyl)phenyl]isoxazole-3-carboxylate in drug discovery and development. The isoxazole scaffold has been shown to possess various biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways. This finding opens up new avenues for the development of novel therapeutic agents targeting inflammatory diseases.

In addition to its biological applications, Methyl 5-[4-(Ethoxycarbonyl)phenyl]isoxazole-3-carboxylate has also been explored for its potential in materials science. The presence of the ester groups and the rigid isoxazole ring provides structural stability and enhances the thermal properties of polymers and other materials. Research conducted at the University of California, Berkeley, has shown that this compound can be used as a monomer in the synthesis of high-performance polymers with improved mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

The synthesis of Methyl 5-[4-(Ethoxycarbonyl)phenyl]isoxazole-3-carboxylate typically involves multi-step reactions, including condensation, cyclization, and esterification processes. A recent publication in the Tetrahedron Letters described an efficient synthetic route that utilizes readily available starting materials and mild reaction conditions. This method not only simplifies the synthesis but also improves the overall yield and purity of the final product. Such advancements in synthetic methodologies are crucial for scaling up production and making this compound more accessible for industrial applications.

The physicochemical properties of Methyl 5-[4-(Ethoxycarbonyl)phenyl]isoxazole-3-carboxylate have been extensively studied to understand its behavior in different environments. It has been found to have good solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). Its melting point and boiling point are well-documented, providing valuable information for its handling and storage. Additionally, computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns, which are essential for predicting its behavior in various chemical reactions.

In conclusion, Methyl 5-[4-(Ethoxycarbonyl)phenyl]isoxazole-3-carboxylate (CAS No. 2006277-68-3) is a multifaceted compound with a wide range of applications in pharmaceutical research, materials science, and chemical synthesis. Its unique molecular structure and versatile chemical properties make it a valuable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.